tert-Butyl 4-(chloromethyl)-5,6-dihydropyridine-1(2H)-carboxylate

• CAS No.: 159635-23-1
• Molecular Formula: C11H18ClNO2
• Molecular Weight: 231.72 g/mol
• IUPAC Name: tert-butyl 4-(chloromethyl)-3,6-dihydro-2H-pyridine-1-carboxylate
• InChI: InChI=1S/C11H18ClNO2/c1-11(2,3)15-10(14)13-6-4-9(8-12)5-7-13/h4H,5-8H2,1-3H3
• InChI Key: KYOKRJHUYDGZDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(=CC1)CCl

Description

Tert-Butyl 4-(chloromethyl)-5,6-dihydropyridine-1(2H)-carboxylate is a useful research compound. Its molecular formula is C11H18ClNO2 and its molecular weight is 231.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The intermediate obtained from Step A (400 mg, 1.88 mmole) was dissolved in 10 mL benzene and thionyl chloride (165 ml, 2.26 mmole) was added and heated to 60° C. for 25 minutes. The resulting mixture was poured into NaHCO3 (aq.) and extracted with ether. The ether layer was dried over magnesium sulfate and concentrated to give title compound (333 mg, 77%).